Cas no 64171-56-8 (5-ethyl-2-pyrimidinol hydrochloride)

• Product Name: 5-ethyl-2-pyrimidinol hydrochloride
• CAS No: 64171-56-8
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 500035
• PubChem ID: 12356151
• Update Time: 2025-10-16

5-ethyl-2-pyrimidinol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,5-ethyl-
• 2-Pyrimidinol,5-ethyl- (6CI)
• 5-ethyl-1H-pyrimidin-2-one
• 5-ETHYL-2-PYRIMIDINOL XHCL
• 5-Ethyl-pyrimidin-2-ol
• AKOS015942367
• 5-ethylpyrimidin-2-ol
• 5-Ethylpyrimidin-2-ol hydrochloride
• 64171-56-8
• 5-ethyl-2-pyrimidinol
• SCHEMBL12846147
• AKOS006355133
• CS-0331505
• DTXSID60493772
• SB56780
• 5-Ethylpyrimidin-2(1H)-one
• 5-ethyl-2-pyrimidinol hydrochloride

• MDL： MFCD11848116
• Inchi： 1S/C6H8N2O/c1-2-5-3-7-6(9)8-4-5/h3-4H,2H2,1H3,(H,7,8,9)
• InChI Key： SYFKXBRRNSJBSJ-UHFFFAOYSA-N
• SMILES： O=C1N=CC(=CN1)CC

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-ethyl-2-pyrimidinol hydrochloride

Comprehensive Overview of 5-Ethyl-2-pyrimidinol Hydrochloride (CAS No. 64171-56-8): Properties, Applications, and Industry Insights

5-Ethyl-2-pyrimidinol hydrochloride (CAS No. 64171-56-8) is a specialized organic compound belonging to the pyrimidine class, widely recognized for its versatility in pharmaceutical and agrochemical research. With the growing demand for heterocyclic compounds in drug discovery, this chemical has garnered significant attention due to its unique structural properties and potential applications. The compound’s molecular formula, C₆H₈N₂O·HCl, highlights its pyrimidine backbone, a critical motif in nucleobases and bioactive molecules.

In recent years, the surge in AI-driven drug design and computational chemistry has amplified interest in 5-ethyl-2-pyrimidinol hydrochloride. Researchers frequently explore its role as a building block for synthesizing more complex molecules, particularly in antiviral and antifungal agents. The compound’s hydrochloride salt form enhances solubility, making it a preferred choice for high-throughput screening and medicinal chemistry applications. Its relevance in small-molecule libraries further underscores its value in modern drug development pipelines.

From an industrial perspective, CAS 64171-56-8 is often discussed in forums focusing on green chemistry and sustainable synthesis. With environmental regulations tightening, manufacturers are optimizing routes to produce this compound with minimal waste. Questions like “How to improve the yield of 5-ethyl-2-pyrimidinol hydrochloride?” or “What are the alternatives to toxic solvents in its synthesis?” dominate technical discussions, reflecting the industry’s shift toward eco-friendly practices.

The compound’s physicochemical properties—such as melting point, stability, and purity—are critical for quality control. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize 64171-56-8, ensuring compliance with Good Manufacturing Practices (GMP). These metrics are vital for buyers sourcing the material for preclinical studies or API intermediates.

Beyond pharmaceuticals, 5-ethyl-2-pyrimidinol hydrochloride finds niche applications in material science, particularly in designing organic semiconductors and ligands for catalysis. Its electron-rich pyrimidine ring makes it a candidate for photoactive materials, aligning with the global push for renewable energy solutions. Startups in the clean tech sector are increasingly patenting derivatives of this compound for solar cell innovations.

For researchers and procurement specialists, understanding the supply chain dynamics of CAS 64171-56-8 is essential. Recent disruptions in raw material availability have spurred searches for “reliable suppliers of 5-ethyl-2-pyrimidinol hydrochloride” and “cost-effective synthesis protocols.” Transparency in certificates of analysis (CoA) and regulatory documentation remains a top priority to mitigate risks in global sourcing.

In summary, 5-ethyl-2-pyrimidinol hydrochloride (CAS No. 64171-56-8) exemplifies the intersection of scientific innovation and industrial utility. Its multifaceted applications—from life sciences to advanced materials—coupled with evolving synthesis methodologies, position it as a compound of enduring relevance. As precision medicine and sustainable technologies advance, this pyrimidine derivative will likely play an even more pivotal role in shaping future breakthroughs.